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Compound of Interest

Compound Name: m-Anisaldehyde-d3

Cat. No.: B567610 Get Quote

Disclaimer: This document provides a technical guide based on the material safety data

available for the non-deuterated analogue, m-Anisaldehyde (3-Methoxybenzaldehyde). The

toxicological and physicochemical properties of m-Anisaldehyde-d3 are expected to be very

similar to its non-deuterated counterpart. However, this guide should be used for informational

purposes, and it is crucial to consult the specific Safety Data Sheet (SDS) provided by the

supplier for m-Anisaldehyde-d3 before handling.

Section 1: Chemical and Physical Properties
This section summarizes the key physical and chemical properties of m-Anisaldehyde. These

values are critical for researchers and drug development professionals in designing

experiments and understanding the compound's behavior.
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Property Value Reference

Molecular Formula C₈H₈O₂ [1][2]

Molecular Weight 136.15 g/mol [1][2]

Appearance Clear colorless to yellow liquid [3]

Boiling Point 143 °C at 50 mmHg [1][2]

Density 1.117 g/mL at 20 °C [2]

Flash Point 113 °C (235.4 °F) - closed cup [2]

Refractive Index
1.5510 to 1.5550 (20°C, 589

nm)
[3]

Water Solubility 2 g/L at 20 °C (literature value)

Section 2: Toxicological Data
Understanding the toxicological profile of a compound is paramount for ensuring laboratory

safety. The following table outlines the available acute toxicity data for m-Anisaldehyde.

Toxicity Endpoint Value Species Reference

Acute Oral Toxicity

(LD50)
2400 mg/kg Mouse [4]

Acute Dermal Toxicity

(LD50)
>5000 mg/kg Rabbit [4]

Section 3: Hazard Identification and Classification
This section details the hazard classifications for m-Anisaldehyde according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[5]

[6]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.[5][6]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation.[5]

Section 4: Experimental Protocols - Safe Handling
and Personal Protective Equipment (PPE)
Adherence to proper experimental protocols is essential to minimize exposure and ensure a

safe working environment.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[1][4]

Ensure that eyewash stations and safety showers are readily accessible.[6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[5][6]

Skin Protection:

Wear a lab coat.[4]

Wear suitable protective gloves (e.g., butyl rubber).

Respiratory Protection: If working outside a fume hood or if there is a risk of generating

aerosols, use a NIOSH-approved respirator with an appropriate cartridge.[4]

Handling Procedures:
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Before use, read the supplier-specific Safety Data Sheet (SDS) for m-Anisaldehyde-d3.

Don personal protective equipment as outlined above.

Dispense the required amount of the compound in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe dust, fume, gas, mist, vapors, or spray.[5]

After handling, wash hands thoroughly with soap and water.[1][5]

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][5]

Section 5: Diagrams
The following diagrams illustrate key workflows and relationships relevant to the safe handling

and potential biological interactions of m-Anisaldehyde-d3.
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Click to download full resolution via product page

Caption: Experimental Workflow for Handling m-Anisaldehyde-d3.

Inhalation

Respiratory Tract
Irritation

Skin Contact

Skin Irritation

Eye Contact

Serious Eye
Irritation

Ingestion

Gastrointestinal
Tract Irritation

Click to download full resolution via product page

Caption: Potential Exposure Routes and Health Effects of m-Anisaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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